molecular formula C10H24N2 B1620157 5-Methylnonane-1,9-diamine CAS No. 45024-21-3

5-Methylnonane-1,9-diamine

Cat. No.: B1620157
CAS No.: 45024-21-3
M. Wt: 172.31 g/mol
InChI Key: MBRGOFWKNLPACT-UHFFFAOYSA-N
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Description

5-Methylnonane-1,9-diamine is a useful research compound. Its molecular formula is C10H24N2 and its molecular weight is 172.31 g/mol. The purity is usually 95%.
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Properties

CAS No.

45024-21-3

Molecular Formula

C10H24N2

Molecular Weight

172.31 g/mol

IUPAC Name

5-methylnonane-1,9-diamine

InChI

InChI=1S/C10H24N2/c1-10(6-2-4-8-11)7-3-5-9-12/h10H,2-9,11-12H2,1H3

InChI Key

MBRGOFWKNLPACT-UHFFFAOYSA-N

SMILES

CC(CCCCN)CCCCN

Canonical SMILES

CC(CCCCN)CCCCN

45024-21-3

Origin of Product

United States

Synthesis routes and methods

Procedure details

Although the diadduct contained 7 dinitriles and the product of the first stage reduction contained 7 diamines (not including N-methylated C10 diamines), samples A, B, and C of the product of the second stage reduction contained only the 3 saturated diamine isomers 5-methyl-1,9-nonanediamine, 2,4-dimethyl-1,8-octanediamine, and 2,4,6-trimethyl-1,7-heptanediamine (again excluding the traces of N-methylated C10 diamines). This results from the conversion of both 5-methylenenonanedinitrile and 5-methyl-4-nonenedinitrile to 5-methyl-1,9-nonanediamine, the conversion of each of 2-methyl-4-methyleneoctanedinitrile, 2,4-dimethyl-4-octenedinitrile, and 2,4-dimethyl-3-octenedinitrile to 2,4-dimethyl-1,8-octanediamine, and the conversion of both of 2,6-dimethyl-4-methyleneheptanedinitrile and 2,4,6-trimethyl-3-heptenedinitrile to 2,4,6-trimethyl-1,7-heptanedinitrile. No unsaturation in any of MND samples A, B, and C was detected by gas-liquid chromatographic analysis.
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